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Compound of Interest

Compound Name: Stearic acid-1-13C

Cat. No.: B013888 Get Quote

Essential Safety and Handling Guide for Stearic
Acid-1-13C
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

Stearic acid-1-13C, a stable isotope-labeled compound. The following procedures are

designed to ensure a safe laboratory environment and proper material management.

Immediate Safety Information: Understanding the
Hazards
Stearic acid-1-13C is a non-radioactive, stable isotope-labeled version of stearic acid.[1] The

primary hazards associated with this compound are dictated by the chemical properties of the

stearic acid molecule itself, not the isotopic label.[1] Stearic acid is classified as a skin irritant

and may cause eye, skin, and respiratory tract irritation.[2][3] It is a combustible solid, and fine

dust dispersed in air may form an explosive mixture.[3][4]

Key Safety Data at a Glance
For quick reference, the following tables summarize the essential physical, chemical, and

safety data for Stearic acid-1-13C.
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Table 1: Physical and Chemical Properties

Property Value Source

Chemical Name Stearic acid-1-13C LGC Standards

Synonyms
Octadecanoic-1-13C acid,

C18:0-13C
Cayman Chemical[2]

CAS Number 85541-42-0 Cayman Chemical[2]

Molecular Formula ¹³CC₁₇H₃₆O₂ LGC Standards

Molecular Weight 285.47 g/mol LGC Standards

Appearance White solid USCG, 1999[5]

Melting Point 67 - 69 °C / 152.6 - 156.2 °F Fisher Scientific[4]

Boiling Point
361 °C / 681.8 °F @ 760

mmHg
Fisher Scientific[4]

Flash Point 196 °C / 384.8 °F Fisher Scientific[4]

Solubility

Practically insoluble in water;

soluble in alcohol, ether,

chloroform.[5][6]

Multiple Sources

Storage
Store in a cool, dry, well-

ventilated area.[3]
Fisher Scientific

Table 2: Occupational Exposure Limits for Stearic Acid

Organization Limit Notes

ACGIH TLV 10 mg/m³ (TWA)

For stearates, as total dust.

Does not include stearates of

toxic metals.[7]

NIOSH REL 10 mg/m³ (TWA) For total dust.

OSHA PEL 15 mg/m³ (TWA) For total dust.
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Operational Plan: From Receipt to Experiment
A systematic approach to handling Stearic acid-1-13C is crucial for safety and maintaining

sample integrity.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

any relevant hazard warnings.

Storage: Store the container in a tightly sealed container in a cool, dry, and well-ventilated

area, away from heat, open flames, and strong oxidizing agents.[3][8]

Handling and Use
Engineering Controls:

Fume Hood: When weighing or transferring powdered Stearic acid-1-13C, perform these

actions in a certified chemical fume hood or a balance enclosure to minimize dust

formation and inhalation risk.[1]

Ventilation: Ensure adequate general laboratory ventilation.[8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[5]

Hand Protection: Wear nitrile gloves, as they provide a good barrier for handling fatty or

oily substances.[9] Avoid latex gloves.[9]

Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin

contact.[3]

Respiratory Protection: If dust is generated and engineering controls are not sufficient, use

a NIOSH-approved respirator.[3][4]

Hygiene Practices:
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Wash hands thoroughly after handling the compound.[2]

Do not eat, drink, or smoke in the laboratory.

Receiving

Handling

Disposal

Inspect Container

Verify Label
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Stearic acid-1-13C.

Disposal Plan: Managing Waste Safely and
Responsibly
As Stearic acid-1-13C is not considered a hazardous waste, its disposal should follow

institutional and local regulations for non-hazardous chemical waste.

Step-by-Step Disposal Procedure
Segregation:

Solid Waste: Collect unused Stearic acid-1-13C and any grossly contaminated materials

(e.g., weigh boats, contaminated paper towels) in a designated, sealed, and clearly

labeled waste container.

Liquid Waste: If dissolved in a solvent, the disposal method will be dictated by the hazards

of the solvent. If the solvent is non-hazardous and permissible for drain disposal by local

regulations, it may be poured down the sink with copious amounts of water. Otherwise, it

must be collected as hazardous chemical waste.

Sharps: Any contaminated sharps (e.g., needles, broken glass) must be disposed of in a

puncture-resistant sharps container.

Containerization:

Use a sturdy, leak-proof container for solid waste.

Label the container clearly as "Non-hazardous Waste: Stearic acid-1-13C". Include the

date and the name of the researcher.

Final Disposal:

Solid Waste: Dispose of the sealed container in the regular laboratory trash destined for a

sanitary landfill, in accordance with institutional guidelines. Do not leave chemical waste in
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laboratory trash cans that are handled by custodial staff; take it directly to the designated

dumpster.[1]

Empty Containers: The original product container should be triple-rinsed with a suitable

solvent. The rinsate should be collected and disposed of as chemical waste. Once clean

and dry, deface the label and dispose of the container in the regular trash or recycling.

Hierarchy of Safety Controls
To ensure maximum protection, a hierarchical approach to safety is recommended, prioritizing

engineering controls over personal protective equipment.

Hierarchy of Controls

Elimination
(Not Applicable)

Substitution
(Not Applicable)

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page
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Caption: Hierarchy of Safety Controls for Chemical Handling.

By adhering to these guidelines, researchers can safely handle Stearic acid-1-13C, minimizing

risks and ensuring a secure laboratory environment. Always consult your institution's specific

safety protocols and the Safety Data Sheet (SDS) before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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